5-Chloro-3-(2-methylphenyl)-1,2-oxazole

• CAS RN: 192432-80-7
• Molecular Formula: C10H8ClNO
• Molecular Weight: 193.63 g/mol
• IUPAC Name: 5-chloro-3-(2-methylphenyl)-1,2-oxazole
• InChI: InChI=1S/C10H8ClNO/c1-7-4-2-3-5-8(7)9-6-10(11)13-12-9/h2-6H,1H3
• InChI Key: ZBBHHRZRHNLBFN-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C2=NOC(=C2)Cl
• synonyms: 5-CHLORO-3-(2-METHYLPHENYL)ISOXAZOLE

Description

5-Chloro-3-(2-methylphenyl)-1,2-oxazole, also known as cloxazolam, is a benzodiazepine derivative that has been widely used for its anxiolytic, hypnotic, and anticonvulsant properties. Cloxazolam is a potent drug that acts on the central nervous system by binding to the GABA-A receptor.

Mechanism Of Action

Cloxazolam acts on the central nervous system by binding to the GABA-A receptor. GABA is an inhibitory neurotransmitter that reduces the activity of neurons in the brain. By binding to the GABA-A receptor, 5-Chloro-3-(2-methylphenyl)-1,2-oxazole enhances the effects of GABA, leading to a decrease in neuronal activity and anxiolytic, hypnotic, and anticonvulsant effects.
Biochemical and Physiological Effects:
Cloxazolam has been found to have a number of biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, leading to a decrease in anxiety and muscle spasms. Cloxazolam has also been found to decrease the levels of glutamate, an excitatory neurotransmitter that can cause seizures. In addition, 5-Chloro-3-(2-methylphenyl)-1,2-oxazole has been found to increase the levels of dopamine, a neurotransmitter that is involved in the regulation of mood and motivation.

Advantages And Limitations For Lab Experiments

Cloxazolam has a number of advantages and limitations for lab experiments. One advantage is that it is a potent drug that can be used at low doses. This makes it useful for studying the effects of GABA-A receptor agonists on the central nervous system. However, one limitation is that it can have sedative effects, which can make it difficult to study the effects of the drug on cognitive function.

Future Directions

There are a number of future directions for research on 5-Chloro-3-(2-methylphenyl)-1,2-oxazole. One area of research is the development of new drugs that target the GABA-A receptor. Another area of research is the study of the long-term effects of 5-Chloro-3-(2-methylphenyl)-1,2-oxazole on the central nervous system. Finally, there is a need for more research on the use of 5-Chloro-3-(2-methylphenyl)-1,2-oxazole in the treatment of epilepsy, particularly in children.

Synthesis Methods

Cloxazolam can be synthesized by the reaction of 2-amino-5-chlorobenzophenone with 2-methylphenylacetic acid in the presence of phosphorus oxychloride and dimethylformamide. The resulting product is then treated with potassium hydroxide to obtain 5-Chloro-3-(2-methylphenyl)-1,2-oxazole. The overall yield of this synthesis method is around 60%.

Scientific Research Applications

Cloxazolam has been extensively studied for its anxiolytic and hypnotic properties. It has been found to be effective in the treatment of anxiety disorders, panic disorders, and insomnia. Cloxazolam has also been used in the management of alcohol withdrawal symptoms and muscle spasms. In addition, 5-Chloro-3-(2-methylphenyl)-1,2-oxazole has been studied for its anticonvulsant properties and has been found to be effective in the treatment of epilepsy.